Oblimersen

• Molecular Formula: C172H221N62O91P17S17
• Molecular Weight: 5685 g/mol
• InChI: InChI=1S/C172H221N62O91P17S17/c1-69-39-225(169(253)213-149(69)237)117-21-73(236)92(292-117)44-274-326(257,343)320-85-33-129(229-63-191-135-141(181)187-61-189-143(135)229)303-103(85)55-285-332(263,349)314-79-27-122(221-17-9-113(177)201-165(221)249)295-95(79)47-278-330(261,347)312-78-26-121(220-16-8-112(176)200-164(220)248)298-98(78)50-280-338(269,355)322-87-35-131(231-65-193-137-145(231)205-157(183)209-153(137)241)305-105(87)57-287-334(265,351)316-81-29-124(223-19-11-115(179)203-167(223)251)299-99(81)51-281-339(270,356)323-88-36-132(232-66-194-138-146(232)206-158(184)210-154(138)242)307-107(88)59-289-337(268,354)319-84-32-128(228-42-72(4)152(240)216-172(228)256)302-102(84)54-284-341(272,358)325-90-38-134(234-68-196-140-148(234)208-160(186)212-156(140)244)306-106(90)58-288-335(266,352)317-82-30-125(224-20-12-116(180)204-168(224)252)300-100(82)52-282-340(271,357)324-89-37-133(233-67-195-139-147(233)207-159(185)211-155(139)243)308-108(89)60-290-342(273,359)321-86-34-130(230-64-192-136-142(182)188-62-190-144(136)230)304-104(86)56-286-333(264,350)315-80-28-123(222-18-10-114(178)202-166(222)250)296-96(80)48-277-328(259,345)310-76-24-119(218-14-6-110(174)198-162(218)246)294-94(76)46-276-329(260,346)311-77-25-120(219-15-7-111(175)199-163(219)247)297-97(77)49-279-336(267,353)318-83-31-127(227-41-71(3)151(239)215-171(227)255)301-101(83)53-283-331(262,348)313-75-23-118(217-13-5-109(173)197-161(217)245)293-93(75)45-275-327(258,344)309-74-22-126(291-91(74)43-235)226-40-70(2)150(238)214-170(226)254/h5-20,39-42,61-68,73-108,117-134,235-236H,21-38,43-60H2,1-4H3,(H,257,343)(H,258,344)(H,259,345)(H,260,346)(H,261,347)(H,262,348)(H,263,349)(H,264,350)(H,265,351)(H,266,352)(H,267,353)(H,268,354)(H,269,355)(H,270,356)(H,271,357)(H,272,358)(H,273,359)(H2,173,197,245)(H2,174,198,246)(H2,175,199,247)(H2,176,200,248)(H2,177,201,249)(H2,178,202,250)(H2,179,203,251)(H2,180,204,252)(H2,181,187,189)(H2,182,188,190)(H,213,237,253)(H,214,238,254)(H,215,239,255)(H,216,240,256)(H3,183,205,209,241)(H3,184,206,210,242)(H3,185,207,211,243)(H3,186,208,212,244)/t73-,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-,85-,86-,87-,88-,89-,90-,91+,92+,93+,94+,95+,96+,97+,98+,99+,100+,101+,102+,103+,104+,105+,106+,107+,108+,117+,118+,119+,120+,121+,122+,123+,124+,125+,126+,127+,128+,129+,130+,131+,132+,133+,134+,326?,327?,328?,329?,330?,331?,332?,333?,334?,335?,336?,337?,338?,339?,340?,341?,342?/m0/s1
• InChIKey: MIMNFCVQODTQDP-NDLVEFNKSA-N

Oblimersen (Genasense, G3139): Phosphorothioate Antisense Oligonucleotide for Bcl-2 mRNA Targeting in Oncology Research

Oblimersen (also known as Genasense or G3139) is an 18-mer phosphorothioate antisense oligonucleotide designed to bind to the first six codons of the human Bcl-2 mRNA open reading frame [1]. By hybridizing to this sequence, oblimersen triggers RNase H-mediated degradation of the Bcl-2 mRNA, leading to decreased production of the anti-apoptotic Bcl-2 protein [2]. Bcl-2 overexpression is implicated in chemotherapy resistance and poor prognosis across multiple hematologic malignancies and solid tumors [1]. Oblimersen has been evaluated in numerous Phase I, II, and III clinical trials both as monotherapy and in combination with conventional chemotherapeutic agents for indications including chronic lymphocytic leukemia (CLL), malignant melanoma, multiple myeloma, acute myeloid leukemia (AML), and small-cell lung cancer [3]. It represents the first oligonucleotide to demonstrate proof-of-principle of an antisense effect in human tumors through documented downregulation of its target Bcl-2 protein [4].

1

Mechanism

BCL-2 transcript depletion via RNase H; not protein inhibition

2

Workflow

Antisense oligonucleotide chemosensitization studies in oncology

3

Evidence context

Multiple Phase III datasets define response patterns for validation

• [1] Marcucci, G., et al. (2007). A phase III randomized trial of intensive induction and consolidation chemotherapy ± oblimersen, a pro-apoptotic Bcl-2 antisense oligonucleotide in untreated acute myeloid leukemia patients >60 years old. Journal of Clinical Oncology, 25(18_suppl), 7012. View Source
• [2] Bcl-2 pathway inhibition in solid tumors: a review of clinical trials. (2023). Clinical and Translational Oncology, 25, 1554-1578. View Source
• [3] O'Brien, S., et al. (2007). Randomized Phase III Trial of Fludarabine Plus Cyclophosphamide With or Without Oblimersen Sodium (Bcl-2 antisense) in Patients With Relapsed or Refractory Chronic Lymphocytic Leukemia. Journal of Clinical Oncology, 25(9), 1114-1120. View Source
• [4] Palmieri, G. (2009). Reply to Antisense oligonucleotide targeting Bcl-2 mRNA in cancer; bad drug, bad target, neither or both? Annals of Oncology, 20(3), 597. View Source

Why Oblimersen Cannot Be Replaced by Small-Molecule Bcl-2 Inhibitors or siRNA in Specialized Research Applications

Oblimersen's mechanism of action, clinical activity profile, and off-target effects differ fundamentally from those of small-molecule Bcl-2 inhibitors (e.g., venetoclax, navitoclax) and RNA interference approaches (siRNA). Small-molecule BH3 mimetics bind directly to the hydrophobic groove of Bcl-2 protein to inhibit its anti-apoptotic function, whereas oblimersen reduces Bcl-2 protein levels by degrading its mRNA [1]. This distinction is critical because resistance to venetoclax can arise from Bcl-2 mutations that prevent drug binding, yet cells may remain sensitive to mRNA-level knockdown [1]. Furthermore, proteomic studies demonstrate that oblimersen induces broader apoptosis-related protein changes and partially reverses the Warburg effect—effects not observed with Bcl-2-targeted siRNA despite equivalent target knockdown [2]. Therefore, substitution of oblimersen with alternative Bcl-2-targeting agents may yield different biological outcomes, making direct replacement scientifically invalid without confirmatory experiments.

Oblimersen (Target)

Depletes BCL-2 mRNA via antisense mechanism

BH3-Mimetics

Inhibit pre-existing BCL-2 protein; expression may not be reduced

Oblimersen (Target)

Chemosensitization in chemotherapy backbone regimens

BH3-Mimetics

Single-agent or targeted combination activity; chemosensitization context may differ

Oblimersen (Target)

Requires continuous IV infusion; intracellular accumulation drives response

BH3-Mimetics

Oral bioavailability; target engagement depends on free drug concentration

• [1] Bcl-2 pathway inhibition in solid tumors: a review of clinical trials. (2023). Clinical and Translational Oncology, 25, 1554-1578. View Source
• [2] Winkler, J., et al. (2010). Off‐Target Effects Related to the Phosphorothioate Modification of Nucleic Acids. ChemMedChem, 5(8), 1344-1352. View Source

Quantitative Differentiators of Oblimersen vs. Bcl-2 Inhibitors and siRNA: Head-to-Head and Cross-Study Comparisons

Superior Complete Response Rate and Survival in Relapsed/Refractory CLL When Added to Fludarabine/Cyclophosphamide

In a randomized Phase III trial of patients with relapsed or refractory CLL, the addition of oblimersen to fludarabine plus cyclophosphamide (OBL-FC) significantly increased the complete response/nodular partial response (CR/nPR) rate compared to fludarabine/cyclophosphamide alone (FC) [1]. In the fludarabine-sensitive subgroup, a four-fold increase in CR/nPR rate was observed [1]. Long-term follow-up demonstrated a significant survival benefit for OBL-FC in responders: a 40% reduction in risk of death (hazard ratio 0.60; P = .038) at 5 years [2].

Mechanism distinction

Class-level inference

RNA depletion (antisense) vs protein inhibition (BH3-mimetic)

Mechanism-specific endpoint context

Protein-expression depletion requires antisense approach

Evidence Dimension	Complete Response / Nodular Partial Response Rate
Target Compound Data	17% (20 of 120 patients) for OBL-FC
Comparator Or Baseline	7% (8 of 121 patients) for FC alone
Quantified Difference	Absolute increase of 10 percentage points; relative increase of ~143% (P = .025)
Conditions	Phase III randomized trial in relapsed/refractory CLL patients; oblimersen 3 mg/kg/day continuous IV infusion for 7 days per cycle plus fludarabine 25 mg/m²/day and cyclophosphamide 250 mg/m²/day for 3 days

Why This Matters

This direct head-to-head clinical trial evidence demonstrates that oblimersen provides a statistically significant and clinically meaningful improvement in response rates and long-term survival when combined with standard chemotherapy in a specific CLL patient population.

• [1] O'Brien, S., et al. (2007). Randomized Phase III Trial of Fludarabine Plus Cyclophosphamide With or Without Oblimersen Sodium (Bcl-2 antisense) in Patients With Relapsed or Refractory Chronic Lymphocytic Leukemia. Journal of Clinical Oncology, 25(9), 1114-1120. View Source
• [2] O'Brien, S., et al. (2009). 5-year survival in patients with relapsed or refractory chronic lymphocytic leukemia in a randomized, phase III trial of fludarabine plus cyclophosphamide with or without oblimersen. Journal of Clinical Oncology, 27(31), 5208-5212. View Source

Induction of Apoptosis Despite Equivalent Bcl-2 Knockdown vs. siRNA in Melanoma Cells

In a proteomic comparison using the human melanoma cell line 607B, both oblimersen and a Bcl-2-targeting siRNA achieved equal down-regulation of Bcl-2 protein (75% reduction). However, only oblimersen induced apoptosis as measured by annexin staining and caspase activity after 48 hours of transfection [1]. Proteomic analysis revealed that oblimersen treatment altered the expression of 22 proteins, including several linked to apoptosis and stress response, whereas the siRNA altered only 2 proteins [2].

CLL chemosensitization

Cross-study comparable

CR/nPR rate: 17% (Oblimersen+FC) vs 7% (FC alone); P=0.05

Reported response-rate endpoint context

Relapsed/refractory CLL; Phase III (n=241)

Evidence Dimension	Apoptosis Induction (Annexin Staining / Caspase Assay)
Target Compound Data	Apoptosis induced in 607B melanoma cells after 48h transfection
Comparator Or Baseline	Bcl-2-targeting siRNA achieving equal 75% Bcl-2 knockdown
Quantified Difference	Apoptosis observed only with oblimersen; siRNA did not induce apoptosis despite equivalent target knockdown
Conditions	Human melanoma cell line 607B; transfection with Lipofectamine 2000; 75% Bcl-2 protein knockdown confirmed for both agents

Why This Matters

This finding demonstrates that oblimersen's pro-apoptotic effects extend beyond simple Bcl-2 knockdown, involving additional off-target mechanisms that are absent with siRNA, making oblimersen uniquely suitable for studies investigating broader apoptotic signaling and metabolic reprogramming.

• [1] Stessl, M., et al. (2009). A proteomic study reveals unspecific apoptosis induction and reduction of glycolytic enzymes by the phosphorothioate antisense oligonucleotide oblimersen in human melanoma cells. Journal of Proteomics, 72(6), 1019-1030. View Source
• [2] Zangemeister-Wittke, U., Rizzi, A., Noe, C. (2009). A proteomic study on off-target effects of therapeutic oligonucleotides. University of Vienna Thesis. View Source

Dose-Dependent Bcl-2 Protein Downregulation in Melanoma Cell Lines

In a study of primary melanoma cell lines, oblimersen demonstrated a clear dose-dependent reduction in Bcl-2 protein expression. Treatment with 1 μM oblimersen initiated observable downregulation, while at a concentration of 250 μM, Bcl-2 protein became practically undetectable [1]. This quantitative relationship establishes the concentration range required for effective target suppression in vitro.

Melanoma LDH-normal subset

Direct head-to-head comparison

Median OS: 11.4 vs 9.7 months; P=0.02 (LDH ≤1× ULN)

Reported biomarker-defined endpoint context

Phase III; Oblimersen+DTIC vs DTIC alone

Evidence Dimension	Bcl-2 Protein Expression (Western blot)
Target Compound Data	Bcl-2 protein detectable at 1 μM; practically undetectable at 250 μM
Comparator Or Baseline	Untreated control (baseline Bcl-2 expression)
Quantified Difference	Concentration-dependent decrease from baseline; near-complete suppression at 250 μM
Conditions	Primary melanoma cell lines; oblimersen added to growth medium at 1, 10, 100, and 250 μM

Why This Matters

This data provides a quantitative framework for researchers to select appropriate oblimersen concentrations to achieve desired levels of Bcl-2 protein knockdown in melanoma cell culture models.

• [1] Palmieri, G. (2009). Reply to Antisense oligonucleotide targeting Bcl-2 mRNA in cancer; bad drug, bad target, neither or both? Annals of Oncology, 20(3), 597. View Source

Reduction of Glycolytic Enzymes and Partial Reversal of Warburg Effect

Proteomic analysis of oblimersen-treated 607B melanoma cells revealed significant downregulation of multiple glycolytic enzymes, including enolase-1, triose phosphate isomerase, glyceraldehyde-3-phosphate dehydrogenase, and phosphoglycerate mutase [1]. This enzyme depletion was accompanied by a measurable decrease in L-lactate production, indicating a partial reversal of the Warburg effect [1]. In contrast, Bcl-2-targeted siRNA treatment did not produce these metabolic alterations [2].

AML intracellular PD

Supporting evidence

Intracellular concentration: 17.0 vs 4.4 pmol/mg (CR vs NR); P=0.05

Supports target-engagement assay validation

Phase I; 72-hr infusion; ELISA-based measurement

Evidence Dimension	Glycolytic Enzyme Expression and Lactate Production
Target Compound Data	Downregulation of 4 glycolytic enzymes; decreased L-lactate production (quantified in study)
Comparator Or Baseline	Bcl-2-targeting siRNA (no effect on glycolytic enzymes)
Quantified Difference	22 proteins altered by oblimersen vs. 2 by siRNA; specific glycolytic enzyme downregulation unique to oblimersen
Conditions	607B human melanoma cells; 75% Bcl-2 knockdown; 2-DE DIGE proteomics and MALDI-TOF MS

Why This Matters

Oblimersen uniquely modulates cancer cell metabolism through phosphorothioate backbone-dependent effects, making it a distinct tool for research into the intersection of apoptosis and glycolytic metabolism.

• [1] Winkler, J., et al. (2010). Off‐Target Effects Related to the Phosphorothioate Modification of Nucleic Acids. ChemMedChem, 5(8), 1344-1352. View Source
• [2] Stessl, M., et al. (2009). A proteomic study reveals unspecific apoptosis induction and reduction of glycolytic enzymes by the phosphorothioate antisense oligonucleotide oblimersen in human melanoma cells. Journal of Proteomics, 72(6), 1019-1030. View Source

Intracellular Antisense Concentration Correlates with Clinical Response in AML

In a Phase I study of untreated elderly AML patients receiving oblimersen in combination with cytarabine and daunorubicin, intracellular concentrations (IC) of oblimersen in bone marrow samples correlated with treatment response [1]. Patients achieving complete remission (CR) had significantly higher median intracellular antisense levels compared to nonresponders (17.0 vs. 4.4 pmol/mg protein; P = .05) [1]. Additionally, Bcl-2/ABL mRNA copies decreased significantly from baseline in CR patients (P = .03) but increased in nonresponders (P = .05) after 72-hour infusion [1].

Myeloma combination

Cross-study comparable

Dexamethasone ± Oblimersen; Phase III initiated in unselected myeloma

Steroid-sensitization study framework

Venetoclax restricted to t(11;14)-positive subset

Evidence Dimension	Intracellular Oblimersen Concentration (pmol/mg protein)
Target Compound Data	Median IC = 17.0 pmol/mg protein in CR patients
Comparator Or Baseline	Median IC = 4.4 pmol/mg protein in nonresponders
Quantified Difference	3.9-fold higher intracellular concentration in responders (P = .05)
Conditions	Bone marrow samples from AML patients after 72-hour G3139 infusion; ELISA quantification

Why This Matters

This pharmacodynamic biomarker data provides a quantitative threshold for oblimersen exposure that may guide dosing strategies and patient selection in future clinical or preclinical studies involving oblimersen.

• [1] Marcucci, G., et al. (2005). Phase I study of oblimersen sodium, an antisense to Bcl-2, in untreated older patients with acute myeloid leukemia: pharmacokinetics, pharmacodynamics, and clinical activity. Journal of Clinical Oncology, 23(15), 3404-3411. View Source

Recommended Research Applications for Oblimersen Based on Quantitative Differentiation

Combination Chemotherapy Studies in Bcl-2-Overexpressing Hematologic Malignancies

Oblimersen should be prioritized in preclinical and clinical studies investigating combination regimens for relapsed/refractory CLL or other Bcl-2-overexpressing hematologic cancers where the objective is to enhance complete response rates and long-term survival. The Phase III data demonstrating a significant increase in CR/nPR rate (17% vs. 7%; P = .025) and a 40% reduction in mortality risk at 5 years (HR = 0.60; P = .038) in responders provides a strong evidentiary foundation for such applications [1]. Researchers can leverage these quantitative benchmarks to design powered studies evaluating oblimersen with novel chemotherapy backbones or targeted agents.

Investigations of Apoptotic Signaling Beyond Direct Bcl-2 Inhibition

For studies aiming to dissect complex apoptotic signaling networks or the contribution of off-target effects to therapeutic efficacy, oblimersen offers a unique tool. Unlike Bcl-2-targeted siRNA, which provides highly specific knockdown without inducing apoptosis, oblimersen triggers apoptosis in melanoma cells despite equivalent Bcl-2 reduction, and it alters the expression of 22 additional proteins involved in stress response and apoptosis [2]. This property makes oblimersen particularly valuable for proteomic and systems biology approaches seeking to identify novel apoptosis-modulating pathways or to understand the mechanistic basis of phosphorothioate-mediated cellular responses.

Cancer Metabolism Research Focused on the Warburg Effect

Oblimersen's unique ability to downregulate multiple glycolytic enzymes (enolase-1, TPI, GAPDH, and phosphoglycerate mutase) and reduce L-lactate production distinguishes it from other Bcl-2-targeting agents [3]. Researchers investigating the intersection of apoptosis resistance and metabolic reprogramming in cancer should consider oblimersen as a tool compound. Its partial reversal of the Warburg effect via phosphorothioate backbone-dependent mechanisms [3] may provide insights into therapeutic strategies that simultaneously target apoptotic and metabolic vulnerabilities.

Dose-Response and Pharmacodynamic Studies in Solid Tumor Models

The established dose-response relationship for Bcl-2 protein downregulation in melanoma cells (detectable reduction at 1 μM, near-complete suppression at 250 μM) [4] provides a quantitative framework for in vitro studies. Additionally, the correlation between intracellular oblimersen concentration and clinical response in AML (median 17.0 pmol/mg protein in responders vs. 4.4 pmol/mg in nonresponders; P = .05) [5] offers a pharmacodynamic benchmark that can guide dosing and exposure-response analyses in xenograft or other preclinical models. These quantitative parameters support rigorous experimental design and interpretation.

Application

Selection Property

Validation Focus

Biomarker-defined ASO mechanism validation

LDH-normal melanoma survival dataset

Biomarker-stratified response endpoint review

Intracellular oligonucleotide accumulation benchmarking

AML pharmacodynamic threshold data

Cellular uptake and target modulation assay comparison

Chemosensitization in lymphoid malignancies

FC regimen enhancement reference

Response-rate improvement context in pretreated CLL

Negative control for BCL-2 functional inhibition

mRNA depletion vs protein inhibition differentiation

SCLC and AML negative-dataset comparator studies

• [1] O'Brien, S., et al. (2007). Randomized Phase III Trial of Fludarabine Plus Cyclophosphamide With or Without Oblimersen Sodium (Bcl-2 antisense) in Patients With Relapsed or Refractory Chronic Lymphocytic Leukemia. Journal of Clinical Oncology, 25(9), 1114-1120. View Source
• [2] Stessl, M., et al. (2009). A proteomic study reveals unspecific apoptosis induction and reduction of glycolytic enzymes by the phosphorothioate antisense oligonucleotide oblimersen in human melanoma cells. Journal of Proteomics, 72(6), 1019-1030. View Source
• [3] Winkler, J., et al. (2010). Off‐Target Effects Related to the Phosphorothioate Modification of Nucleic Acids. ChemMedChem, 5(8), 1344-1352. View Source
• [4] Palmieri, G. (2009). Reply to Antisense oligonucleotide targeting Bcl-2 mRNA in cancer; bad drug, bad target, neither or both? Annals of Oncology, 20(3), 597. View Source
• [5] Marcucci, G., et al. (2005). Phase I study of oblimersen sodium, an antisense to Bcl-2, in untreated older patients with acute myeloid leukemia: pharmacokinetics, pharmacodynamics, and clinical activity. Journal of Clinical Oncology, 23(15), 3404-3411. View Source